![molecular formula C13H12FN3O2S2 B2983831 1-methyl-2lambda~6~-thieno[3,2-c][1,2]thiazine-2,2,4(1H,3H)-trione 4-[N-(4-fluorophenyl)hydrazone] CAS No. 477845-66-2](/img/structure/B2983831.png)
1-methyl-2lambda~6~-thieno[3,2-c][1,2]thiazine-2,2,4(1H,3H)-trione 4-[N-(4-fluorophenyl)hydrazone]
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Description
1-methyl-2lambda~6~-thieno[3,2-c][1,2]thiazine-2,2,4(1H,3H)-trione 4-[N-(4-fluorophenyl)hydrazone] is a useful research compound. Its molecular formula is C13H12FN3O2S2 and its molecular weight is 325.38. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-2lambda~6~-thieno[3,2-c][1,2]thiazine-2,2,4(1H,3H)-trione 4-[N-(4-fluorophenyl)hydrazone] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-2lambda~6~-thieno[3,2-c][1,2]thiazine-2,2,4(1H,3H)-trione 4-[N-(4-fluorophenyl)hydrazone] including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Polynuclear Heterocycles :The synthesis of thieno[2,3-d]pyrimidine compounds fused with a thiazolo ring has been explored due to their significant biological activities. These compounds have shown promise as inhibitors of adenosine kinase, platelet aggregation, antileukemia, and anticancer activities, highlighting their potential in medicinal chemistry (El-Gazzar, Hussein, & Aly, 2006).
Anti-Candida Activity :Novel hydrazine derivatives have been evaluated for their in vitro anti-Candida activity. Certain derivatives, especially those with aliphatic chains or specific heteroaromatic rings, showed promising inhibitory activity against Candida albicans and Candida krusei, pointing towards their application in developing antifungal treatments (Secci et al., 2012).
Anti-inflammatory and Analgesic Properties :4H-thieno[3,4-c]pyrazole derivatives have been synthesized and found to exhibit remarkable analgesic, antiinflammatory, antipyretic, and platelet antiaggregating activities in animal models. This indicates their potential use in developing new treatments for inflammation and pain (Menozzi et al., 1992).
Chemical Synthesis and Characterization
Novel Synthesis Approaches :Research has delved into the synthesis of complex heterocyclic compounds, including thiosemicarbazones and pyrazoline derivatives, with potential applications in biological studies and drug development. These synthetic approaches are crucial for creating molecules with targeted biological activities (Sayed & Ali, 2007; Sathish et al., 2018).
Molecular Docking and Dynamics :The synthesis and molecular docking studies of benzothiazine dioxide derivatives have been conducted to explore their monoamine oxidase inhibition potential. These studies are fundamental in drug discovery, especially for neurodegenerative diseases (Ahmad et al., 2018).
Properties
IUPAC Name |
4-fluoro-N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FN3O2S2/c1-17-12-6-7-20-13(12)11(8-21(17,18)19)16-15-10-4-2-9(14)3-5-10/h2-7,15H,8H2,1H3/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAMWVCXSLGYIGA-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NNC3=CC=C(C=C3)F)CS1(=O)=O)SC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=C(/C(=N/NC3=CC=C(C=C3)F)/CS1(=O)=O)SC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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